Cas no 87682-82-4 (Cyclopentanecarboxylic acid, 2-butyl-5-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-butyl-5-oxo-, methyl ester
• CAS No: 87682-82-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 653581
• PubChem ID: 71412365
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-butyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-butyl-5-oxo-, methyl ester
• methyl 2-butyl-5-oxocyclopentane-1-carboxylate
• DTXSID20831919
• 87682-82-4

• Inchi： 1S/C11H18O3/c1-3-4-5-8-6-7-9(12)10(8)11(13)14-2/h8,10H,3-7H2,1-2H3
• InChI Key： CRRYYQBOJPIZCL-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCC)C1C(=O)OC

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų